Cas no 1008-29-3 (4-methyl-5-phenyl-1,3-oxazole)

• Product Name: 4-methyl-5-phenyl-1,3-oxazole
• CAS No: 1008-29-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1126647
• PubChem ID: 594392
• Update Time: 2025-10-31

4-methyl-5-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-phenyl-1,3-oxazole
• SureCN343219
• Oxazole, 4-methyl-5-phenyl-
• 4-Methyl-5-phenyloxazole
• AC1LC4VT
• CTK8G4188
• 4-methyl-5-phenyl-oxazole
• 4-Methyl-5-phenyl-oxazol
• 4-Methyl-5-phenyloxazol
• DB-381345
• SCHEMBL343219
• DTXSID70344089
• 4-Methyl-5-phenyl-1,3-oxazole #
• 1008-29-3

• Inchi： 1S/C10H9NO/c1-8-10(12-7-11-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： AZNMFVGFAFVVDA-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-methyl-5-phenyl-1,3-oxazole

Comprehensive Overview of 4-Methyl-5-Phenyl-1,3-Oxazole (CAS No. 1008-29-3): Properties, Applications, and Industry Insights

The chemical compound 4-methyl-5-phenyl-1,3-oxazole (CAS No. 1008-29-3) is a heterocyclic organic molecule featuring a five-membered oxazole ring substituted with a methyl group at the 4-position and a phenyl group at the 5-position. This structure grants it unique physicochemical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its systematic name, 4-methyl-5-phenyl-1,3-oxazole, is often abbreviated in research literature, but its CAS registry number (1008-29-3) remains critical for unambiguous identification in global databases.

In recent years, the demand for functionalized oxazole derivatives has surged due to their role in drug discovery, particularly in kinase inhibitors and antimicrobial agents. Searches for "oxazole-based pharmaceuticals" or "CAS 1008-29-3 supplier" reflect growing industrial interest. The compound’s molecular formula C10H9NO and molecular weight 159.19 g/mol are frequently queried by researchers optimizing synthetic routes. Its melting point (reported between 60–65°C) and solubility in organic solvents (e.g., ethanol, DMSO) are key parameters for laboratory applications.

The synthesis of 4-methyl-5-phenyl-1,3-oxazole typically involves cyclocondensation reactions, such as the Robinson-Gabriel synthesis or modifications using α-haloketones. Innovations in green chemistry have spurred interest in catalytic methods, aligning with trends like "sustainable heterocycle synthesis." Patent analyses reveal its utility in OLED materials, where its electron-transport properties enhance device efficiency—a hotspot given the rise of flexible displays.

Beyond electronics, this oxazole derivative is explored in flavor and fragrance formulations due to its mild, woody odor profile. Queries like "4-methyl-5-phenyl-1,3-oxazole uses in perfumery" underscore niche applications. Regulatory compliance (e.g., REACH, FDA GRAS status) is another frequent search topic, though current data classifies it as non-hazardous under standard handling.

Analytical characterization of CAS 1008-29-3 relies on techniques like NMR spectroscopy (distinct H-NMR peaks at δ 2.4 for methyl and 7.3–7.5 for phenyl protons) and HPLC purity assays. Suppliers often highlight "≥98% purity" to meet pharmaceutical-grade standards. Storage recommendations (2–8°C under inert atmosphere) are critical for stability, a detail emphasized in technical datasheets.

Emerging research links 1,3-oxazole scaffolds to anticancer activity, fueling studies on structural analogs. Keywords like "oxazole mechanism of action" or "1008-29-3 bioactivity" trend in academic circles. Meanwhile, the compound’s role in covalent organic frameworks (COFs) attracts materials scientists investigating porous polymers for gas storage—a convergence of chemistry and energy solutions.

In summary, 4-methyl-5-phenyl-1,3-oxazole (CAS No. 1008-29-3) exemplifies the versatility of nitrogen-oxygen heterocycles. From drug design to advanced materials, its applications resonate with contemporary scientific priorities. As synthetic methodologies evolve, this compound will likely remain a staple in interdisciplinary innovation.